2-Iodo-4-methylbenzonitrile

• CAS No.: 42872-78-6
• Molecular Formula: C8H6IN
• Molecular Weight: 243.04 g/mol
• IUPAC Name: 2-iodo-4-methylbenzonitrile
• InChI: InChI=1S/C8H6IN/c1-6-2-3-7(5-10)8(9)4-6/h2-4H,1H3
• InChI Key: UGBADSWJBWSKEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C#N)I

Description

2-Iodo-4-methylbenzonitrile (molecular formula: C₈H₆IN, average mass: 243.047 g/mol) is a halogenated aromatic nitrile compound featuring an iodine atom at the 2-position and a methyl group at the 4-position of the benzene ring. The nitrile group (-CN) at the 1-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki or Ullmann couplings) where the iodine atom acts as a leaving group. Its monoisotopic mass is 242.954497 g/mol, reflecting precise isotopic composition .

The compound’s structural features—electron-withdrawing nitrile and iodine groups combined with the electron-donating methyl group—create unique electronic and steric environments. These properties influence its solubility, stability, and reactivity, distinguishing it from other benzonitrile derivatives.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Key Properties of 2-Iodo-4-methylbenzonitrile and Analogues

Compound Name	Molecular Formula	Average Mass (g/mol)	Substituent Positions	Key Functional Groups	ChemSpider ID
2-Iodo-4-methylbenzonitrile	C₈H₆IN	243.047	2-I, 4-CH₃	-CN, -I, -CH₃	Not provided
4-Iodo-2-methylbenzonitrile	C₈H₆IN	243.047	4-I, 2-CH₃	-CN, -I, -CH₃	30800318
2-Iodo-4-methoxybenzonitrile	C₈H₆INO	~258.95*	2-I, 4-OCH₃	-CN, -I, -OCH₃	490039-83-3 (CAS)

*Calculated based on molecular formula (I = 126.90, O = 16.00).

Structural Isomer: 4-Iodo-2-methylbenzonitrile

This positional isomer shares the same molecular formula and mass as 2-Iodo-4-methylbenzonitrile but differs in substituent placement. The iodine and methyl groups are swapped (positions 4 and 2, respectively). While both compounds exhibit similar reactivity in cross-coupling reactions, steric hindrance near the iodine atom may vary. For example, the 2-position iodine in the target compound may experience greater steric interference from the adjacent nitrile group compared to the 4-position iodine in the isomer .

Methoxy-Substituted Analogue: 2-Iodo-4-methoxybenzonitrile

Replacing the methyl group with a methoxy (-OCH₃) group increases the compound’s molecular weight and alters its electronic properties. The methoxy group is strongly electron-donating via resonance, which could enhance the ring’s electron density compared to the weakly donating methyl group. This difference may influence reaction rates in electrophilic substitutions or metal-catalyzed couplings. Additionally, the methoxy group improves solubility in polar solvents, whereas the methyl group favors nonpolar environments .

Research Findings and Trends

• Synthetic Utility : Halogenated benzonitriles like 2-Iodo-4-methylbenzonitrile are prioritized in medicinal chemistry for constructing aryl-aryl bonds, a common motif in bioactive molecules .